6-(1-Pyrrolidinyl)-1,3-benzothiazol-2-amine

• IUPAC Name: 6-pyrrolidin-1-yl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C11H13N3S/c12-11-13-9-4-3-8(7-10(9)15-11)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2,(H2,12,13)
• InChI Key: XKVDYAMUOBYLGL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC3=C(C=C2)N=C(S3)N
• Molecular Formula: C11H13N3S
• DSSTOX Substance ID: DTXSID00589446
• Molecular Weight: 219.31 g/mol
• CAS RN: 944887-42-7

Description

Synthesis Analysis

The synthesis of related heterocyclic compounds involves multi-step reactions, starting from basic aromatic or heteroaromatic units. For instance, the synthesis of polyimides derived from aromatic diamines involves a series of reactions including Friedel–Crafts acylation, nitration, and reduction . Another example is the synthesis of N-(pyridin-2-yl)benzo[d]thiazol-2-amines through oxidative C–S bond formation using phenyliodine(III) bis(trifluoroacetate) as an oxidant . These methods highlight the complexity and the need for specific conditions and reagents to synthesize such compounds.

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using various analytical techniques such as FT-IR, 1H-NMR, 13C-NMR, and MS (EI) . X-ray crystallography has also been used to unambiguously confirm the structure of certain heterocyclic compounds . These techniques are crucial for determining the arrangement of atoms within a molecule and confirming the identity of the synthesized compounds.

Chemical Reactions Analysis

The chemical reactions involving heterocyclic compounds can be quite diverse. For example, the acylation of amino derivatives to form betainic derivatives of novel heterocyclic systems has been reported . The reactivity of these compounds often depends on the functional groups present and the electronic distribution within the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of heterocyclic compounds, such as polyimides containing pyridine moieties, have been extensively studied. These materials exhibit good thermal stability, solubility in aprotic solvents, and mechanical properties . The inherent viscosities, thermal behavior, and dielectric constants of these compounds are important characteristics that determine their suitability for various applications.

Mechanism of Action

This is typically used in the context of bioactive compounds and drugs. It involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves understanding the toxicological properties of the compound and precautions needed while handling it.

Future Directions

This involves predicting or proposing future research directions. This could be based on the current applications of the compound or gaps in the current understanding of the compound.